Cas no 1351585-16-4 (1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea)

1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea structure
1351585-16-4 structure
Product Name:1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea
CAS No:1351585-16-4
MF:C20H20ClN3O
MW:353.845303535461
CID:6251529
PubChem ID:71792818
Update Time:2025-09-21

1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea Chemical and Physical Properties

Names and Identifiers

    • 1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea
    • AKOS024542924
    • 1-(3-chlorophenyl)-3-[4-(3,4-dihydro-1H-isoquinolin-2-yl)but-2-ynyl]urea
    • 1351585-16-4
    • 1-(3-chlorophenyl)-3-[4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-yl]urea
    • 1-(3-chlorophenyl)-3-(4-(3,4-dihydroisoquinolin-2(1H)-yl)but-2-yn-1-yl)urea
    • VU0540177-1
    • F6244-3054
    • Inchi: 1S/C20H20ClN3O/c21-18-8-5-9-19(14-18)23-20(25)22-11-3-4-12-24-13-10-16-6-1-2-7-17(16)15-24/h1-2,5-9,14H,10-13,15H2,(H2,22,23,25)
    • InChI Key: SWODSZSBNWFIJV-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)NC(NCC#CCN1CC2C=CC=CC=2CC1)=O

Computed Properties

  • Exact Mass: 353.1294900g/mol
  • Monoisotopic Mass: 353.1294900g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 3
  • Complexity: 512
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 44.4Ų

1-(3-chlorophenyl)-3-4-(1,2,3,4-tetrahydroisoquinolin-2-yl)but-2-yn-1-ylurea Pricemore >>

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